Cas no 946371-94-4 ((2-chlorophenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate)

• Product Name: (2-chlorophenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate
• CAS No: 946371-94-4
• MF: C₁₇H₁₃Cl₂N₃O₂
• MW: 362.210021734238
• CID: 5443810
• Update Time: 2025-10-30

(2-chlorophenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• NCWIQZBZGGLWKP-UHFFFAOYSA-N
• (2-chlorophenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

• Inchi： 1S/C17H13Cl2N3O2/c1-11-16(17(23)24-10-12-4-2-3-5-15(12)19)20-21-22(11)14-8-6-13(18)7-9-14/h2-9H,10H2,1H3
• InChI Key： NCWIQZBZGGLWKP-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(Cl)C=C2)C(C)=C(C(OCC2=CC=CC=C2Cl)=O)N=N1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on (2-chlorophenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate

Comprehensive Overview of (2-chlorophenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate (CAS No. 946371-94-4)

The compound (2-chlorophenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate, identified by its CAS No. 946371-94-4, is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. This compound belongs to the class of 1,2,3-triazole derivatives, which are widely recognized for their versatile applications in drug discovery, agrochemicals, and advanced materials. The presence of both chlorophenyl and methyl groups in its structure contributes to its unique physicochemical properties, making it a subject of ongoing research.

In recent years, the demand for triazole-based compounds has surged due to their potential in addressing contemporary challenges such as antimicrobial resistance and sustainable agriculture. Researchers have explored the bioactivity of 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate derivatives, particularly their role as enzyme inhibitors or modulators in biological systems. The compound's structural motif is also of interest in the development of photoactive materials, which are pivotal in renewable energy technologies like organic photovoltaics.

The synthesis of CAS No. 946371-94-4 typically involves click chemistry methodologies, a technique celebrated for its efficiency and modularity. This approach aligns with the growing emphasis on green chemistry principles, as it minimizes waste and reduces the need for hazardous reagents. The compound's molecular weight and logP value further underscore its suitability for applications requiring precise solubility and permeability characteristics, such as drug formulation.

From an industrial perspective, (2-chlorophenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate is often discussed in the context of high-value intermediates. Its derivatives are investigated for their potential in creating next-generation coatings with enhanced durability and environmental resistance. Additionally, the compound's thermal stability makes it a candidate for polymeric additives, addressing the need for materials that withstand extreme conditions in aerospace and automotive sectors.

As the scientific community continues to explore CAS No. 946371-94-4, its relevance in computational chemistry cannot be overlooked. Molecular docking studies and QSAR modeling have been employed to predict its interactions with biological targets, accelerating the discovery of novel therapeutics. This aligns with the broader trend of integrating AI-driven drug design to streamline R&D processes. Furthermore, the compound's spectroscopic properties (e.g., NMR and IR profiles) are frequently analyzed to validate its purity and structural integrity, ensuring compliance with pharmaceutical standards.

In conclusion, (2-chlorophenyl)methyl 1-(4-chlorophenyl)-5-methyl-1H-1,2,3-triazole-4-carboxylate represents a multifaceted compound with promising applications across diverse sectors. Its synthesis, characterization, and functionalization exemplify the intersection of traditional organic chemistry and cutting-edge technology, offering solutions to some of today's most pressing scientific and industrial challenges.